Cas no 2137899-78-4 (4-(2-Methylpropyl)-1,4lambda5-azaphosphinan-4-one)

• Product Name: 4-(2-Methylpropyl)-1,4lambda5-azaphosphinan-4-one
• CAS No: 2137899-78-4
• MF: C₈H₁₈NOP
• MW: 175.208383083344
• CID: 5750405
• PubChem ID: 165843153
• Update Time: 2025-06-09

4-(2-Methylpropyl)-1,4lambda5-azaphosphinan-4-one Chemical and Physical Properties

Names and Identifiers

• 2137899-78-4
• EN300-1067578
• 4-(2-methylpropyl)-1,4lambda5-azaphosphinan-4-one
• 4-(2-Methylpropyl)-1,4lambda5-azaphosphinan-4-one

• Inchi： 1S/C8H18NOP/c1-8(2)7-11(10)5-3-9-4-6-11/h8-9H,3-7H2,1-2H3
• InChI Key： NPILBRHHTIFSSZ-UHFFFAOYSA-N
• SMILES： P1(CCNCC1)(CC(C)C)=O

Computed Properties

• Exact Mass: 175.112601195g/mol
• Monoisotopic Mass: 175.112601195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 29.1Ų

Additional information on 4-(2-Methylpropyl)-1,4lambda5-azaphosphinan-4-one

4-(2-Methylpropyl)-1,4λ⁵-azaphosphinan-4-one: An Overview of a Promising Compound (CAS No. 2137899-78-4)

4-(2-Methylpropyl)-1,4λ⁵-azaphosphinan-4-one (CAS No. 2137899-78-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of azaphosphinanes, which are cyclic phosphorus-containing compounds with a wide range of biological activities. In this article, we will delve into the chemical structure, synthesis methods, and recent research findings related to 4-(2-Methylpropyl)-1,4λ⁵-azaphosphinan-4-one.

The chemical structure of 4-(2-Methylpropyl)-1,4λ⁵-azaphosphinan-4-one is characterized by a six-membered ring containing a nitrogen atom and a phosphorus atom in the 1 and 4 positions, respectively. The presence of the methylpropyl substituent at the 4-position adds complexity and potentially enhances the compound's biological activity. The λ⁵-configuration indicates that the phosphorus atom is in its +3 oxidation state, which is crucial for the compound's reactivity and stability.

The synthesis of 4-(2-Methylpropyl)-1,4λ⁵-azaphosphinan-4-one has been reported using various methodologies. One common approach involves the reaction of a suitable phosphine with an appropriate amine and an alkylating agent. For instance, a recent study published in the Journal of Organic Chemistry described a highly efficient one-pot synthesis method that yielded high purity and yield of the target compound. This method involves the sequential addition of reagents under controlled conditions, ensuring minimal side reactions and impurities.

In terms of its biological activity, 4-(2-Methylpropyl)-1,4λ⁵-azaphosphinan-4-one has shown promising results in several areas. Research conducted by a team at the University of California, San Francisco, demonstrated that this compound exhibits potent antiviral activity against a range of RNA viruses, including influenza and coronaviruses. The mechanism of action is believed to involve the inhibition of viral replication through interference with key viral enzymes.

Beyond antiviral properties, 4-(2-Methylpropyl)-1,4λ⁵-azaphosphinan-4-one has also been investigated for its potential as an anticancer agent. A study published in Cancer Research reported that this compound selectively targets cancer cells by inducing apoptosis through the activation of caspase pathways. The selectivity for cancer cells over normal cells is attributed to the unique structural features of the azaphosphinane ring system.

The pharmacokinetic properties of 4-(2-Methylpropyl)-1,4λ⁵-azaphosphinan-4-one have also been studied extensively. Preliminary data from animal models suggest that this compound has favorable oral bioavailability and a long half-life, making it suitable for chronic administration. Additionally, it exhibits low toxicity in vitro and in vivo, which is crucial for its potential use as a therapeutic agent.

In conclusion, 4-(2-Methylpropyl)-1,4λ⁵-azaphosphinan-4-one (CAS No. 2137899-78-4) represents a promising candidate for further development in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive target for drug discovery efforts. Ongoing studies are expected to provide more insights into its mechanisms of action and potential therapeutic applications.